Cas no 21266-90-0 (Heptane, 3,4-dibromo-)

Heptane, 3,4-dibromo- structure
Heptane, 3,4-dibromo- structure
Product Name:Heptane, 3,4-dibromo-
CAS No:21266-90-0
MF:C7H14Br2
MW:257.994060993195
CID:1399754
PubChem ID:12835654
Update Time:2025-04-20

Heptane, 3,4-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 3,4-dibromo-
    • 3,4-dibromoheptane
    • DTXSID10511076
    • SCHEMBL7872148
    • 21266-90-0
    • Inchi: 1S/C7H14Br2/c1-3-5-7(9)6(8)4-2/h6-7H,3-5H2,1-2H3
    • InChI Key: JZGBICDPBLLXKB-UHFFFAOYSA-N
    • SMILES: BrC(CCC)C(CC)Br

Computed Properties

  • Exact Mass: 255.94622
  • Monoisotopic Mass: 255.94623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 63.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.5944 (estimate)
  • Boiling Point: 224.92°C (estimate)
  • Refractive Index: 1.5010
  • PSA: 0
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